Cas no 78416-39-4 (1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl-)

• Product Name: 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl-
• CAS No: 78416-39-4
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 553007
• PubChem ID: 45123505
• Update Time: 2025-06-26

1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl-
• 1H-Pyrazole-4-carboxamide, 3-amino-N,1-dimethyl-
• SCHEMBL21117539
• 3-amino-N,1-dimethyl-1H-pyrazole-4-carboxamide
• 3-AMINO-N~4~,1-DIMETHYL-1H-PYRAZOLE-4-CARBOXAMIDE
• 78416-39-4
• AKOS027415705

• Inchi： 1S/C6H10N4O/c1-8-6(11)4-3-10(2)9-5(4)7/h3H,1-2H3,(H2,7,9)(H,8,11)
• InChI Key： TZJCFJULPYHKAL-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NN(C)C=1)NC

Computed Properties

• Exact Mass: 154.085
• Monoisotopic Mass: 154.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9A^2
• XLogP3: -0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl-

Introduction to 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl (CAS No. 78416-39-4)

The compound 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl (CAS No. 78416-39-4) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a pyrazole core with functionalized amide and amino groups, has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural framework of this molecule not only contributes to its unique chemical properties but also opens up avenues for innovative drug design and development.

1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl belongs to the pyrazole class of compounds, which are known for their broad spectrum of biological activities. Pyrazoles are five-membered aromatic rings consisting of two nitrogen atoms and three carbon atoms. The presence of an amide group at the 4-position and an amino group at the 3-position, along with a dimethyl substitution at the 1-position, endows this compound with distinct pharmacophoric features that are highly relevant in modern drug discovery.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The pyrazole core serves as a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the amide and amino functional groups in 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl facilitate hydrogen bonding interactions, which are crucial for binding to biological receptors. This property makes it an attractive candidate for designing small-molecule inhibitors and activators.

One of the most compelling aspects of this compound is its potential in oncology research. Emerging evidence suggests that pyrazole derivatives can modulate key signaling pathways involved in cancer cell proliferation and survival. The 3-amino-N,1-dimethyl moiety in particular has been shown to interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancerous tissues. By targeting these enzymes, 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl may offer a novel mechanism for cancer therapy.

In addition to its oncological potential, this compound has shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Studies indicate that pyrazole derivatives can inhibit inflammatory cytokine production by modulating nuclear factor kappa B (NF-κB) signaling pathways. The structural features of 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl, particularly the amide group at the 4-position and the amino group at the 3-position, contribute to its ability to interfere with inflammatory cascades.

The synthesis of 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl involves multi-step organic reactions that highlight the synthetic versatility of pyrazole chemistry. The introduction of the amide functionality through condensation reactions with appropriate carboxylic acid derivatives is a well-established method in synthetic organic chemistry. Similarly, the substitution at the 1-position with a dimethyl group can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies underscore the compound's accessibility for further structural modifications and derivatization.

Recent advancements in computational chemistry have further enhanced the understanding of 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors with high affinity. These studies not only predict potential therapeutic applications but also guide experimental design by identifying key binding residues and interactions. Such computational approaches are becoming indispensable tools in modern drug discovery pipelines.

The pharmacokinetic properties of 1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl are also subjects of ongoing research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for evaluating its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable solubility characteristics due to its polar functional groups, which may enhance oral bioavailability. Additionally, metabolic stability assessments indicate that it undergoes controlled degradation in vivo.

In conclusion,1H-Pyrazole-4-carboxamide,3-amino-N,1-dimethyl(CAS No. 78416-39-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents targeting cancer and inflammation. As research continues to uncover new insights into its mechanisms of action,this compound holds significant potential for contributing to advancements in medicine.